5-[(1-Ethylpyrazol-4-yl)oxymethyl]-2-methyltetrazole

• IUPAC Name: 5-[(1-ethylpyrazol-4-yl)oxymethyl]-2-methyltetrazole
• InChI: InChI=1S/C8H12N6O/c1-3-14-5-7(4-9-14)15-6-8-10-12-13(2)11-8/h4-5H,3,6H2,1-2H3
• InChI Key: UGFPXUMFKZPZFF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)OCC2=NN(N=N2)C
• Molecular Formula: C8H12N6O
• Molecular Weight: 208.22 g/mol

Description

5-[(1-Ethylpyrazol-4-yl)oxymethyl]-2-methyltetrazole, also known as EPMT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EPMT is a tetrazole derivative that has been synthesized using different methods. In

Mechanism of Action

The mechanism of action of 5-[(1-Ethylpyrazol-4-yl)oxymethyl]-2-methyltetrazole is not well understood. However, it has been reported to act as a nucleophile and react with electrophiles. 5-[(1-Ethylpyrazol-4-yl)oxymethyl]-2-methyltetrazole has also been reported to form coordination complexes with metal ions.
Biochemical and Physiological Effects:
5-[(1-Ethylpyrazol-4-yl)oxymethyl]-2-methyltetrazole has been reported to exhibit various biochemical and physiological effects. In vitro studies have shown that 5-[(1-Ethylpyrazol-4-yl)oxymethyl]-2-methyltetrazole exhibits antitumor, antiviral, and antimicrobial activities. 5-[(1-Ethylpyrazol-4-yl)oxymethyl]-2-methyltetrazole has also been reported to inhibit the activity of certain enzymes. In vivo studies have shown that 5-[(1-Ethylpyrazol-4-yl)oxymethyl]-2-methyltetrazole exhibits low toxicity and good biocompatibility.

Advantages and Limitations for Lab Experiments

5-[(1-Ethylpyrazol-4-yl)oxymethyl]-2-methyltetrazole has several advantages for lab experiments. 5-[(1-Ethylpyrazol-4-yl)oxymethyl]-2-methyltetrazole is easy to synthesize and purify. 5-[(1-Ethylpyrazol-4-yl)oxymethyl]-2-methyltetrazole exhibits high stability and can be stored for a long time without degradation. 5-[(1-Ethylpyrazol-4-yl)oxymethyl]-2-methyltetrazole exhibits low toxicity and good biocompatibility. However, 5-[(1-Ethylpyrazol-4-yl)oxymethyl]-2-methyltetrazole has some limitations for lab experiments. 5-[(1-Ethylpyrazol-4-yl)oxymethyl]-2-methyltetrazole is sensitive to light and heat, and it should be stored in a dark and cool place. 5-[(1-Ethylpyrazol-4-yl)oxymethyl]-2-methyltetrazole is also hygroscopic and should be stored in a desiccator.

Future Directions

5-[(1-Ethylpyrazol-4-yl)oxymethyl]-2-methyltetrazole has great potential for future research. Some possible future directions include the development of new synthetic methods for 5-[(1-Ethylpyrazol-4-yl)oxymethyl]-2-methyltetrazole, the exploration of its biological activities, the preparation of metal-organic frameworks using 5-[(1-Ethylpyrazol-4-yl)oxymethyl]-2-methyltetrazole as a ligand, and the development of new analytical methods using 5-[(1-Ethylpyrazol-4-yl)oxymethyl]-2-methyltetrazole as a reagent. Further studies are needed to fully understand the mechanism of action of 5-[(1-Ethylpyrazol-4-yl)oxymethyl]-2-methyltetrazole and its potential applications in various fields.
Conclusion:
In conclusion, 5-[(1-Ethylpyrazol-4-yl)oxymethyl]-2-methyltetrazole is a tetrazole derivative that has gained significant attention in the scientific community due to its potential applications in various fields. 5-[(1-Ethylpyrazol-4-yl)oxymethyl]-2-methyltetrazole can be synthesized using different methods, and it exhibits antitumor, antiviral, and antimicrobial activities. 5-[(1-Ethylpyrazol-4-yl)oxymethyl]-2-methyltetrazole has several advantages for lab experiments but also has some limitations. 5-[(1-Ethylpyrazol-4-yl)oxymethyl]-2-methyltetrazole has great potential for future research, and further studies are needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

5-[(1-Ethylpyrazol-4-yl)oxymethyl]-2-methyltetrazole can be synthesized using various methods, including the reaction of 4-methyl-1H-pyrazole-5-carbaldehyde with ethyl nitrite, followed by the reaction of the resulting compound with sodium azide and copper sulfate. Another method involves the reaction of 4-methyl-1H-pyrazole-5-carbaldehyde with ethyl nitrite, followed by the reaction of the resulting compound with sodium azide and copper sulfate in the presence of triethylamine. These methods have been reported to yield 5-[(1-Ethylpyrazol-4-yl)oxymethyl]-2-methyltetrazole with high purity and yield.

Scientific Research Applications

5-[(1-Ethylpyrazol-4-yl)oxymethyl]-2-methyltetrazole has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, 5-[(1-Ethylpyrazol-4-yl)oxymethyl]-2-methyltetrazole has been reported to exhibit antitumor, antiviral, and antimicrobial activities. 5-[(1-Ethylpyrazol-4-yl)oxymethyl]-2-methyltetrazole has been used as a building block for the synthesis of various biologically active compounds. In material science, 5-[(1-Ethylpyrazol-4-yl)oxymethyl]-2-methyltetrazole has been used as a ligand for the preparation of metal-organic frameworks. In analytical chemistry, 5-[(1-Ethylpyrazol-4-yl)oxymethyl]-2-methyltetrazole has been used as a reagent for the determination of various metal ions.